Cas no 853367-87-0 (3-Methoxy-4-(trifluoromethyl)benzyl bromide)

• Product name: 3-Methoxy-4-(trifluoromethyl)benzyl bromide
• CAS No: 853367-87-0
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• MDL: MFCD18398596
• CID: 3161425
• PubChem ID: 66523605

3-Methoxy-4-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(trifluoromethyl)benzyl bromide
• C90769
• JS-4950
• 853367-87-0
• SCHEMBL15229537
• MFCD18398596
• EN300-1931314
• MUVUCILNTIWNQL-UHFFFAOYSA-N
• 4-(Bromomethyl)-2-methoxy-1-(trifluoromethyl)benzene
• AKOS015957217
• Benzene, 4-(bromomethyl)-2-methoxy-1-(trifluoromethyl)-

• MDL： MFCD18398596
• Inchi： InChI=1S/C9H8BrF3O/c1-14-8-4-6(5-10)2-3-7(8)9(11,12)13/h2-4H,5H2,1H3
• InChI Key： MUVUCILNTIWNQL-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)CBr)C(F)(F)F

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų